Cas no 91136-80-0 (5,5'-methanediyldifuran-2-carboxylic acid)

• Product Name: 5,5'-methanediyldifuran-2-carboxylic acid
• CAS No: 91136-80-0
• MF: C₁₁H₈O₆
• MW: 236.177623748779
• CID: 3061519
• Update Time: 2025-06-15

5,5'-methanediyldifuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,5'-methanediyldifuran-2-carboxylic acid

• Inchi： 1S/C11H8O6/c12-10(13)8-3-1-6(16-8)5-7-2-4-9(17-7)11(14)15/h1-4H,5H2,(H,12,13)(H,14,15)
• InChI Key： UBLUFCRWIXJFEJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1CC1=CC=C(C(=O)O)O1

Additional information on 5,5'-methanediyldifuran-2-carboxylic acid

Introduction to 5,5'-methanediyldifuran-2-carboxylic acid (CAS No. 91136-80-0)

5,5'-methanediyldifuran-2-carboxylic acid, identified by the chemical registration number CAS No. 91136-80-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a unique structural motif of a methylene bridge connecting two furan units with carboxylic acid functionalities at the termini, exhibits a range of intriguing chemical and biological properties that make it a valuable intermediate in synthetic applications.

The molecular structure of 5,5'-methanediyldifuran-2-carboxylic acid consists of two furan rings linked by a central methylene group (-CH₂-) and is further functionalized with carboxylic acid groups (-COOH) at the 2-position of each furan ring. This bifunctional nature allows for diverse chemical modifications, making it a versatile building block in the synthesis of more complex molecules. The compound's ability to participate in condensation reactions, esterifications, and other coupling processes has positioned it as a key reagent in the development of novel polymers, ligands for metal-organic frameworks (MOFs), and pharmacologically active agents.

In recent years, the interest in 5,5'-methanediyldifuran-2-carboxylic acid has been fueled by its potential applications in drug discovery and material science. Researchers have been exploring its utility as a precursor in the synthesis of bioactive molecules, including those with antimicrobial and anti-inflammatory properties. The furan moiety is known for its ability to enhance bioavailability and metabolic stability, while the carboxylic acid groups provide opportunities for further derivatization into esters or amides, which are common pharmacophores in medicinal chemistry.

One of the most compelling aspects of 5,5'-methanediyldifuran-2-carboxylic acid is its role in the development of advanced materials. The compound's rigid aromatic structure and tunable functionality make it an excellent candidate for designing organic semiconductors and conductive polymers. These materials are increasingly important in applications such as flexible electronics, organic photovoltaics (OPVs), and sensors. The ability to incorporate 5,5'-methanediyldifuran-2-carboxylic acid into polymer backbones can enhance thermal stability, mechanical strength, and electronic properties, leading to next-generation materials with superior performance.

Recent studies have also highlighted the compound's potential in catalysis. The furan ring can serve as a ligand for transition metals, facilitating various catalytic transformations such as cross-coupling reactions and oxidation processes. This capability is particularly valuable in industrial settings where efficient synthetic routes are essential for cost-effective production. By leveraging the unique reactivity of 5,5'-methanediyldifuran-2-carboxylic acid, chemists can develop more sustainable and scalable synthetic methodologies.

The pharmaceutical industry has been particularly interested in exploring the biological activity of derivatives of 5,5'-methanediyldifuran-2-carboxylic acid. Preliminary studies suggest that certain modifications of this scaffold can lead to compounds with significant therapeutic potential. For instance, researchers have synthesized analogs that exhibit inhibitory effects on enzymes involved in inflammatory pathways. These findings underscore the importance of CAS No. 91136-80-0 as a scaffold for drug discovery efforts aimed at addressing chronic diseases.

The synthesis of 5,5'-methanediyldifuran-2-carboxylic acid itself presents an interesting challenge due to its structural complexity. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, advances in organic synthesis techniques have made it possible to access this compound more efficiently. For example, catalytic hydrogenation and oxidation methods have been employed to introduce the necessary functional groups while minimizing side reactions.

The environmental impact of producing 5,5'-methanediyldifuran-2-carboxylic acid is another area of consideration. Efforts are being made to develop greener synthetic protocols that reduce waste and energy consumption. Solvent-free reactions and microwave-assisted synthesis are among the strategies being explored to enhance sustainability without compromising yield or quality.

In conclusion,CAS No 91136-80-0, corresponding to 5,5'-methanediyldifuran-2-carboxylic acid, represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in pharmaceuticals, materials science, and catalysis. As research continues to uncover new ways to utilize this compound,5,5'-methanediyldifuran-2-carboxylic acid is poised to play an increasingly important role in advancing scientific knowledge and technological development.